N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C17H21N3O3S/c1-22-12-8-9-13(14(10-12)23-2)15(21)18-17-20-19-16(24-17)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H,18,20,21)
• InChI Key: JQXOREXRUQDSBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NN=C(S2)C3CCCCC3)OC
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is not fully understood, but studies have suggested that it may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects
Studies have shown that N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide has a low toxicity profile and does not cause significant adverse effects in normal cells. It has been found to have selective cytotoxicity against cancer cells, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is its ability to selectively target cancer cells without causing significant toxicity in normal cells. This makes it a promising candidate for further research as a potential anticancer agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to explore its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, further research is needed to optimize its solubility and bioavailability for in vivo studies.

Synthesis Methods

The synthesis of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide involves the reaction of 2,4-dimethoxybenzoyl chloride with 5-cyclohexyl-1,3,4-thiadiazole-2-amine in the presence of triethylamine. The reaction is carried out in anhydrous dichloromethane at room temperature for several hours, followed by the addition of water and extraction with dichloromethane. The resulting product is purified using column chromatography to obtain pure N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide.

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide has been studied for its potential use in various research applications. One of the main research areas is its use as a potential anticancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often inhibited in cancer cells.